Cas no 31197-87-2 (Benzeneacetic acid, a-cyclohexyl-a-ethoxy-)

• Product Name: Benzeneacetic acid, a-cyclohexyl-a-ethoxy-
• CAS No: 31197-87-2
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 309171
• PubChem ID: 207940
• Update Time: 2025-04-19

Benzeneacetic acid, a-cyclohexyl-a-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-cyclohexyl-a-ethoxy-
• 2-cyclohexyl-2-ethoxy-2-phenylacetic acid
• BRN 2869121
• alpha-Ethoxy-alpha-phenylcyclohexaneacetic acid
• Acide phenylcyclohexylethoxyacetique
• Cyclohexaneacetic acid, alpha-ethoxy-alpha-phenyl-
• DTXSID00953284
• cyclohexyl(ethoxy)phenylacetic acid
• Acide phenylcyclohexylethoxyacetique [French]
• 31197-87-2

• Inchi： 1S/C16H22O3/c1-2-19-16(15(17)18,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3,5-6,9-10,14H,2,4,7-8,11-12H2,1H3,(H,17,18)
• InChI Key： YJTJKMRVFAJBTN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)O)(C1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 262.15696
• Monoisotopic Mass: 262.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 402.7°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.535
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers